BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Pentadecanoic Acid-d29 for
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentadecanoic acid-d2

Cat. No.: B15570794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available deuterated
form of pentadecanoic acid, specifically Pentadecanoic acid-d29. While the requested
"Pentadecanoic acid-d2" is not a commonly available isotopic variant, the highly deuterated
Pentadecanoic acid-d29 serves as an excellent internal standard and tracer for research in
metabolism, drug development, and cellular signaling. This guide details commercial suppliers,
technical specifications, experimental protocols, and key signaling pathways associated with
pentadecanoic acid.

Commercial Suppliers and Product Specifications

Pentadecanoic acid-d29 is available from several reputable suppliers of research chemicals.
The following tables summarize the key quantitative data for their offerings to facilitate
comparison.

Table 1: Commercial Suppliers of Pentadecanoic Acid-d29
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) Catalog ] Isotopic
Supplier Product Name Purity .
Number Enrichment
Cayman Pentadecanoic >99% deuterated
] ] 28081 >98%
Chemical Acid-d29 forms (d1-d29)
MedChemExpres  Pentadecanoic N Deuterium
) HY-W004283S1 Not specified
S acid-d29 labeled
Pentadecanoic- min 98%
LGC Standards ] CDN-D-4020 ) ) 98 atom % D
d29 Acid Chemical Purity
. PENTADECANO _ N
ChemicalBook CB5212956 Not specified Not specified
IC-D29 ACID

Table 2: Technical Specifications of Pentadecanoic Acid-d29

. Cayman MedChemExpr LGC .
Specification . ChemicalBook
Chemical ess Standards
130348-95-7[1]
CAS Number 2] 130348-95-7 130348-95-7 130348-95-7[3]
Molecular C15H3002
C1sHD2002[1][2] C15HD2902 C15HD2902[4]
Formula (unlabeled)
] 242.4 g/mol
Molecular Weight  271.6 g/mol [1] 271.58 g/mol 271.58 g/mol [4]
(unlabeled)[3]
Formulation A solid[1][2] Solid Neat Solid
Storage ] -~ ]
-20°C[1] Refrigerator[3] Not specified Refrigerator[3]
Temperature
DMF: 25 mg/ml, Chloroform Chloroform
DMSO: 10 Slightly), Slightly),
Solubility (Slightty) Not specified (Slightly)
mg/ml, Ethanol: Methanol Methanol
25 mg/ml[1][5] (Slightly)[3] (Slightly)[3]
Experimental Protocols
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Pentadecanoic acid-d29 is primarily utilized as an internal standard for the accurate
quantification of its non-deuterated counterpart in biological samples by mass spectrometry. It
can also be used as a tracer in metabolic studies.

Protocol 1: Quantification of Pentadecanoic Acid in
Plasma using GC-MS with Pentadecanoic Acid-d29 as an
Internal Standard

This protocol is adapted from standard methods for fatty acid analysis in plasma.
1. Materials:

» Pentadecanoic acid-d29 (Internal Standard)

e Plasma samples

e Methanol (HPLC grade)

e Hexane (HPLC grade)

e Acetyl Chloride

e Sodium Bicarbonate (5% wi/v solution)

e Anhydrous Sodium Sulfate

» GC-MS system with a suitable capillary column (e.g., DB-23 or equivalent)
2. Sample Preparation:

e Thaw plasma samples on ice.

e To 100 pL of plasma in a glass tube, add a known amount of Pentadecanoic acid-d29
solution (e.g., 10 pL of a 100 pg/mL solution in methanol).

e Add 2 mL of a methanol:acetyl chloride (50:1 v/v) solution for simultaneous extraction and
derivatization to fatty acid methyl esters (FAMES).
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Vortex the mixture for 1 minute and incubate at 100°C for 1 hour.
Cool the tubes to room temperature.
Add 1 mL of 5% sodium bicarbonate solution to neutralize the reaction.

Add 2 mL of hexane, vortex for 1 minute, and centrifuge at 2000 x g for 5 minutes to
separate the phases.

Transfer the upper hexane layer containing the FAMES to a new glass tube.
Dry the hexane extract over anhydrous sodium sulfate.
Transfer the dried extract to a GC vial for analysis.
. GC-MS Analysis:
Injection Volume: 1 pL
Inlet Temperature: 250°C
Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min,
and hold for 5 minutes.

MS Transfer Line Temperature: 280°C

lon Source Temperature: 230°C

lonization Mode: Electron lonization (El) at 70 eV
Acquisition Mode: Selected lon Monitoring (SIM)

o Monitor characteristic ions for pentadecanoic acid methyl ester (e.g., m/z 256) and
pentadecanoic acid-d29 methyl ester (e.g., m/z 285).

Quantification: Create a calibration curve using known concentrations of unlabeled
pentadecanoic acid with a fixed concentration of the d29-internal standard. The ratio of the
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peak area of the analyte to the internal standard is used for quantification.

Protocol 2: In Vitro Cell Culture Experiment to
Investigate the Effects of Pentadecanoic Acid

This protocol describes a general procedure for treating cultured cells with pentadecanoic acid.
1. Materials:

» Pentadecanoic acid

+ Pentadecanoic acid-d29 (for uptake or metabolism studies)

o Cell line of interest (e.g., MCF-7 breast cancer cells, C2C12 myotubes)[4][6]

o Complete cell culture medium

o Serum-free medium

o Fatty acid-free Bovine Serum Albumin (BSA)

o Ethanol or DMSO (for stock solution)

e Phosphate Buffered Saline (PBS)

2. Preparation of Pentadecanoic Acid-BSA Complex:

o Prepare a stock solution of pentadecanoic acid (e.g., 100 mM) in ethanol or DMSO.
o Prepare a solution of fatty acid-free BSA (e.g., 10%) in serum-free medium.

o Warm the BSA solution to 37°C.

» Slowly add the pentadecanoic acid stock solution to the warm BSA solution while stirring to
achieve the desired final concentration. The molar ratio of fatty acid to BSA should be
optimized for your cell line, typically between 2:1 and 6:1.

 Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.
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« Filter the complex through a 0.22 um filter to sterilize and remove any precipitates.
3. Cell Treatment:

o Seed cells in appropriate culture plates and grow to the desired confluency.

» Before treatment, wash the cells with PBS.

» Replace the culture medium with the medium containing the pentadecanoic acid-BSA
complex.

 Incubate the cells for the desired period (e.g., 24, 48 hours).

o After incubation, cells can be harvested for downstream analysis such as Western blotting,
gene expression analysis, or metabolic profiling. For uptake studies using Pentadecanoic
acid-d29, lipids can be extracted and analyzed by mass spectrometry.

Signaling Pathways and Experimental Workflows

Pentadecanoic acid has been shown to modulate several key signaling pathways involved in
cancer, metabolism, and inflammation.

JAK2/STAT3 Signaling Pathway

Pentadecanoic acid has been demonstrated to suppress the JAK2/STAT3 signaling pathway,
which is often dysregulated in cancer.[7] It can inhibit the phosphorylation of both JAK2 and
STAT3, leading to reduced expression of downstream target genes involved in cell survival and
proliferation.[7]
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Caption: Pentadecanoic acid inhibits the IL-6-induced JAK2/STAT3 signaling pathway.
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AMPK and mTOR Signaling Pathways

Pentadecanoic acid can activate AMP-activated protein kinase (AMPK), a central regulator of
cellular energy homeostasis.[8] Activated AMPK can, in turn, inhibit the mammalian target of
rapamycin (MTOR) pathway, which is a key promoter of cell growth and proliferation.[8][9]
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Caption: Pentadecanoic acid activates AMPK, leading to the inhibition of mMTORCL1.

General Experimental Workflow for Metabolomic
Analysis

The use of Pentadecanoic acid-d29 as an internal standard is a critical step in ensuring the
accuracy of quantitative metabolomic studies of fatty acids.
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Caption: A typical workflow for fatty acid analysis using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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